Cas no 72209-88-2 (Carbamimidothioic acid, (4-methylphenyl)methyl ester, monohydrobromide (9CI))

• Product Name: Carbamimidothioic acid, (4-methylphenyl)methyl ester, monohydrobromide (9CI)
• CAS No: 72209-88-2
• MF: C₉H₁₃BrN₂S
• MW: 261.181919813156
• MDL: MFCD19706621
• CID: 581214
• PubChem ID: 12526769
• Update Time: 2025-08-03

Carbamimidothioic acid, (4-methylphenyl)methyl ester, monohydrobromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, (4-methylphenyl)methyl ester, monohydrobromide (9CI)
• (4-methylphenyl)methyl carbamimidothioate,hydrobromide
• 2-(4-methyl-benzyl)-isothiourea hydrobromide
• NSC114662
• p-Methylbenzylisothiuroniumbromid
• S-(4-methylbenzyl)isothiouronium bromide
• SureCN5042180
• MFCD19706621
• NSC-114662
• (4-methylphenyl)methyl carbamimidothioate;hydrobromide
• {[(4-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide
• (4-Methylphenyl)methyl carbamimidothioate--hydrogen bromide (1/1)
• SCHEMBL5042180
• DTXSID20501387
• 72209-88-2

• MDL： MFCD19706621
• Inchi： 1S/C9H12N2S.BrH/c1-7-2-4-8(5-3-7)6-12-9(10)11;/h2-5H,6H2,1H3,(H3,10,11);1H
• InChI Key： WIHRHRXUIGBOPJ-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 259.99800
• Monoisotopic Mass: 259.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 301.1°Cat760mmHg
• Flash Point: 135.9°C
• PSA: 75.17000
• LogP: 3.87980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Carbamimidothioic acid, (4-methylphenyl)methyl ester, monohydrobromide (9CI)

Carbamimidothioic Acid, (4-Methylphenyl)Methyl Ester, Monohydrobromide (9CI)

Carbamimidothioic acid, (4-methylphenyl)methyl ester, monohydrobromide (9CI), with the CAS number 72209-88-2, is a compound of significant interest in various chemical and pharmaceutical applications. This compound is a derivative of carbamimidothioic acid, which is known for its versatile reactivity and potential in synthetic chemistry. The (4-methylphenyl)methyl ester group adds specific electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of more complex structures.

The structure of this compound consists of a central carbamimidothioic acid moiety, which is characterized by the presence of both amide and thiol groups. The (4-methylphenyl)methyl ester substituent introduces aromaticity and additional functional groups that can influence the compound's reactivity and solubility. The monohydrobromide salt form suggests that the compound exists in a protonated state, which may enhance its stability or solubility under certain conditions.

Recent studies have highlighted the potential of carbamimidothioic acid derivatives in catalytic processes and as building blocks for advanced materials. For instance, researchers have explored the use of such compounds in the development of efficient catalysts for organic transformations. The (4-methylphenyl)methyl ester group has been shown to improve the selectivity of these catalysts by providing a more rigid and electron-rich environment around the reactive site.

In terms of synthesis, carbamimidothioic acid derivatives can be prepared through various routes, including nucleophilic substitution and condensation reactions. The specific preparation of 72209-88-2 involves the reaction of carbamimidothioic acid with (4-methylphenyl)methanol in the presence of an acid catalyst. This reaction pathway ensures high yields and good purity of the final product.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal conditions makes it suitable for use in various industrial processes.

From an applications perspective, 72209-88-2 has found utility in agrochemicals, pharmaceuticals, and specialty chemicals. In agrochemicals, it serves as an intermediate in the synthesis of herbicides and fungicides. Its ability to form stable complexes with metal ions makes it particularly useful in these applications.

Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional reagents. Its use in eco-friendly synthesis pathways aligns with current trends toward environmentally responsible chemical manufacturing.

In conclusion, carbamimidothioic acid, (4-methylphenyl)methyl ester, monohydrobromide (9CI), with CAS number 72209-88-2, is a multifaceted compound with diverse applications across various industries. Its unique structure and properties make it an invaluable tool for researchers and manufacturers alike.